4-[3-Oxo-3-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-naphthalen-2-YL)-propenyl]-benzoic acid

• CAS No.: 95906-68-6
• Molecular Formula: C24H26O3
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 4-[(E)-3-oxo-3-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)prop-1-enyl]benzoic acid
• InChI: InChI=1S/C24H26O3/c1-23(2)13-14-24(3,4)20-15-18(10-11-19(20)23)21(25)12-7-16-5-8-17(9-6-16)22(26)27/h5-12,15H,13-14H2,1-4H3,(H,26,27)/b12-7+
• InChI Key: ZXQHMEUGMCXKLO-KPKJPENVSA-N
• SMILES: CC1(CCC(C2=C1C=CC(=C2)C(=O)C=CC3=CC=C(C=C3)C(=O)O)(C)C)C
• Isomeric SMILES: CC1(CCC(C2=C1C=CC(=C2)C(=O)/C=C/C3=CC=C(C=C3)C(=O)O)(C)C)C
• Appearance: Solid powder
• solubility: Soluble in DMSO, not in water
• Synonyms: 4-(3-oxo-3-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propenyl)benzoic acid; Ch 80; Ch 80, (E)-isomer; Ch-80

Description

These compounds are structurally distinguished by the lack of oxygen functionalities at the C2’- and C6’-positions .

Preparation Methods

The synthetic routes for BMS-181156 involve the use of various organic reactions to construct its complex structure. The preparation typically starts with the synthesis of the naphthalene derivative, followed by the formation of the propenyl group and the benzoic acid moiety. The reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the desired product .

Chemical Reactions Analysis

BMS-181156 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

BMS-181156 has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound to study the reactivity and properties of retrochalcones.

Biology: It is used to investigate the biological activities of retrochalcones, including their potential as anti-inflammatory and anticancer agents.

Medicine: It is being explored for its potential therapeutic effects, particularly in the treatment of diseases such as cancer and inflammatory disorders.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of BMS-181156 involves its interaction with specific molecular targets and pathways. It primarily targets the retinoic acid receptor gamma, which plays a crucial role in regulating gene expression and cellular differentiation. By binding to this receptor, BMS-181156 modulates the activity of various genes and pathways involved in cell growth, differentiation, and apoptosis .

Comparison with Similar Compounds

BMS-181156 is unique among retrochalcones due to its specific structural features and biological activities. Similar compounds include other retrochalcones, such as:

• 4-Hydroxychalcone
• 2’,4’-Dihydroxychalcone
• 4-Methoxychalcone These compounds share similar structural motifs but differ in their specific substituents and biological activities .

Synthesis routes and methods

Procedure details

Methyl 4-formylbenzoate (1.28 g, 7.83 mmol) was added to a solution of 1-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-ethanone (Compound 1, 1.80 g, 7.83 mmol) in 10 mL of 1 N NaOH and 20 mL of methanol. After stirring at room temperature for 18 h, the reaction mixture was acidified with 1N HCl and extracted with ethyl acetate (3×10 mL). The combined organic layer was washed with brine (1×10 mL), dried (MgSO4) and concentrated at reduced pressure. Recrystallization (acetonitrile) gave the title compound (1.70 g, 60% yield) as a white solid: